2-Amino-6,8-dichloro-4-oxochromene-3-carbaldehyde

• CAS RN: 288399-45-1
• Molecular Formula: C10H5Cl2NO3
• Molecular Weight: 258.05 g/mol
• IUPAC Name: 2-amino-6,8-dichloro-4-oxochromene-3-carbaldehyde
• InChI: InChI=1S/C10H5Cl2NO3/c11-4-1-5-8(15)6(3-14)10(13)16-9(5)7(12)2-4/h1-3H,13H2
• InChI Key: NEDXRTLWWHUJNC-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C2=C1C(=O)C(=C(O2)N)C=O)Cl)Cl

Description

2-Amino-6,8-dichloro-4-oxochromene-3-carbaldehyde is a chemical compound that belongs to the chromene family. It is a yellow crystalline powder that is used in scientific research for its various properties.

Mechanism Of Action

The mechanism of action of 2-Amino-6,8-dichloro-4-oxochromene-3-carbaldehyde is not well understood. However, it is believed that the compound interacts with metal ions through its carbonyl and amino groups. The compound undergoes a chelation process with metal ions, which leads to fluorescence emission.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of 2-Amino-6,8-dichloro-4-oxochromene-3-carbaldehyde. However, it has been reported that the compound can induce DNA damage in human lymphocytes. The compound has also been shown to have cytotoxic effects on cancer cells.

Advantages And Limitations For Lab Experiments

One of the advantages of using 2-Amino-6,8-dichloro-4-oxochromene-3-carbaldehyde in lab experiments is its high selectivity for metal ions. The compound can selectively detect copper ions in aqueous solutions. However, one of the limitations of using the compound is its limited solubility in water.

Future Directions

There are several future directions for the use of 2-Amino-6,8-dichloro-4-oxochromene-3-carbaldehyde in scientific research. One potential application is in the development of fluorescent probes for the detection of other metal ions. The compound can also be used in the synthesis of new organic compounds with potential biological activity. Another direction is the investigation of the compound's cytotoxic effects on cancer cells, which could lead to the development of new anticancer drugs.
In conclusion, 2-Amino-6,8-dichloro-4-oxochromene-3-carbaldehyde is a chemical compound that has various applications in scientific research. Its high selectivity for metal ions makes it a useful tool for the detection of metal ions in aqueous solutions. The compound's cytotoxic effects on cancer cells make it a potential candidate for the development of new anticancer drugs. Further research is needed to fully understand the compound's mechanism of action and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-Amino-6,8-dichloro-4-oxochromene-3-carbaldehyde involves the reaction between 6,8-dichloro-4-oxochromene-3-carbaldehyde and hydroxylamine hydrochloride in the presence of sodium acetate. The reaction takes place in ethanol and water at room temperature. The yield of the reaction is around 75%.

Scientific Research Applications

2-Amino-6,8-dichloro-4-oxochromene-3-carbaldehyde has various applications in scientific research. It is used as a fluorescent probe for the detection of metal ions. It has been reported that 2-Amino-6,8-dichloro-4-oxochromene-3-carbaldehyde can selectively detect copper ions in aqueous solutions. It is also used in the synthesis of various organic compounds.